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Compound of Interest

Compound Name: 2-Nitro-1-butanol

Cat. No.: B8805639 Get Quote

Essential Safety and Handling Guide for 2-Nitro-1-
butanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitro-1-butanol. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
2-Nitro-1-butanol is a colorless to amber liquid that presents several significant hazards. A

thorough risk assessment must be conducted before beginning any work. Key hazards include:

Flammability: The substance is a flammable liquid and vapor.[1][2]

Acute Toxicity: It is harmful if swallowed.[1][2]

Irritation: Causes serious eye damage, skin irritation, and may cause respiratory irritation.[1]

[2]

All handling of 2-Nitro-1-butanol must occur within a certified chemical fume hood to minimize

inhalation exposure. An eyewash station and safety shower must be immediately accessible.[3]

[4]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure. The following tables

summarize the required equipment.

Hand Protection

No specific chemical resistance data is available for 2-Nitro-1-butanol. Recommendations are

based on data for analogous compounds (n-Butanol) and general guidance for nitro-

compounds. For any extended work, more protective gloves like Butyl rubber are

recommended. Disposable nitrile gloves are suitable only for incidental splash protection and

must be replaced immediately upon contamination.[5][6]

Glove Material Protection Level

Breakthrough

Time

(Estimated)

Use Case Citation

Nitrile Rubber Fair to Good
30 - 60 minutes

(for 1-Butanol)

Incidental splash

protection only.
[7]

Butyl Rubber
Very Good to

Excellent

> 480 minutes

(for many nitro-

compounds)

Extended contact

or immersion.
[6][8]

Double Gloving Excellent Not Applicable

Recommended

for all handling

procedures (e.g.,

Nitrile over

Butyl).

[8]

Respiratory Protection

Respirator selection depends on the concentration of airborne contaminants. The Occupational

Safety and Health Administration (OSHA) provides Assigned Protection Factors (APFs) which

indicate the level of protection a respirator type is expected to provide.[9]
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Exposure Level Required Respirator
Assigned Protection

Factor (APF)
Citation

Up to 10x Permissible

Exposure Limit (PEL)

Half-mask air-purifying

respirator with organic

vapor cartridges.

10 [1][9]

Up to 50x Permissible

Exposure Limit (PEL)

Full-facepiece air-

purifying respirator

with organic vapor

cartridges.

50 [1][9][10]

Above 50x PEL or

Unknown

Concentrations

Powered Air-Purifying

Respirator (PAPR) or

Supplied-Air

Respirator (SAR).

25 - 1,000+ [9][11]

Eye, Face, and Body Protection

Protection Type Required Equipment Specifications & Rationale

Eye Protection Chemical splash goggles

Must meet ANSI Z87.1

standards to protect against

splashes.[12]

Face Protection
Face shield (in addition to

goggles)

Required when there is a

significant risk of splashes or

when handling larger

quantities.[12]

Body Protection

Flame-resistant laboratory

coat, long pants, closed-toe

shoes

A lab coat should be worn and

kept fastened. Skin on the legs

and feet must be covered.

Enhanced Body Protection
Chemical-resistant apron or

coveralls

Recommended for procedures

with a higher risk of significant

splashes.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach ensures safety from preparation through cleanup.

Step 1: Pre-Handling Checks

Verify Engineering Controls: Confirm the chemical fume hood is operational and the airflow

monitor indicates correct function.

Assemble Materials: Gather all necessary chemicals, equipment, and waste containers.

Inspect PPE: Check all PPE for defects, such as cracks in goggles or tears in gloves.

Locate Emergency Equipment: Confirm unobstructed access to the safety shower and

eyewash station. Ensure a spill kit is readily available.

Step 2: Donning PPE

Put on the lab coat, ensuring it is fully buttoned.

Don the appropriate respirator, performing a positive and negative pressure seal check.

Put on chemical splash goggles, ensuring a snug fit. Add a face shield if necessary.

Wash and dry hands, then don the inner gloves (e.g., Butyl rubber).

Don the outer gloves (e.g., Nitrile), pulling the cuffs over the sleeves of the lab coat.

Step 3: Handling 2-Nitro-1-butanol

Perform all manipulations deep within the fume hood sash.

Handle the chemical with care to avoid splashes and aerosol generation.

Keep all containers tightly sealed when not in use.

Avoid contact with ignition sources.[1]

Step 4: Doffing PPE
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Outer Gloves: Remove the outer pair of gloves first, turning them inside out to avoid

contaminating your hands. Dispose of them in the designated hazardous waste container.

Lab Coat & Apron: Remove the lab coat and any additional protective clothing by rolling it

away from the body to prevent contact with the contaminated exterior.

Goggles/Face Shield: Remove eye and face protection.

Respirator: Remove the respirator.

Inner Gloves: Remove the inner pair of gloves, again turning them inside out.

Hand Hygiene: Wash hands thoroughly with soap and water.

Spill and Disposal Plan
Spill Response

Evacuate: Immediately alert others and evacuate the immediate area.

Control Vapors & Ignition: Ensure the fume hood continues to operate. Remove all sources

of ignition.[1]

Containment: Use a spill kit with a non-combustible absorbent material like vermiculite or

sand to absorb the spill.

Collection: Using spark-proof tools, carefully collect the absorbed material and place it into a

designated, sealed, and clearly labeled hazardous waste container.

Decontamination: Clean the spill area with a soap and water solution.[5]

Waste Disposal

Hazardous Waste: All 2-Nitro-1-butanol waste and materials contaminated with it (including

used PPE, absorbent materials, and empty containers) must be treated as hazardous waste.

Containerization: Collect waste in a compatible, leak-proof container with a tight-fitting lid.
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Nitro-1-butanol," and the associated hazard symbols.

Regulations: Follow all institutional, local, and national regulations for hazardous waste

disposal. Do not pour 2-Nitro-1-butanol down the drain.[1]

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 2-Nitro-1-butanol,
from initial assessment to final disposal.
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1. Preparation & Assessment

2. PPE Selection & Donning

3. Handling & Emergency

4. Decontamination & Disposal

Task Assessment:
Review Hazards & SOP

Verify Engineering Controls
(Fume Hood, Eyewash)

Inspect Required PPE

Select & Don Respirator
(APF-based)

Select & Don Gloves
(e.g., Double Glove)

Don Eye/Face & Body Protection

Perform Work in Fume Hood

Spill Occurs?

Follow Spill Protocol

Yes

Continue Work Safely

No

Doff PPE in Sequence

Dispose of Chemical & Contaminated
Waste in Labeled Container

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Handling 2-Nitro-1-butanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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